Cas no 2055848-84-3 ((1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride)

• Product Name: (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• CAS No: 2055848-84-3
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD26586043
• CID: 4635586
• PubChem ID: 127263945
• Update Time: 2025-06-07

(1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine HCl
• (1R)-5-CHLORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE HYDROCHLORIDE
• (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• MFCD26586043
• 2055848-84-3
• (1R)-5-chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• Y10724
• (R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
• AKOS030629847
• AS-70751
• (1R)-5-chloro-1,2,3,4-tetrahydronaphthylamine HCl
• (R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• MDL： MFCD26586043
• Inchi： 1S/C10H12ClN.ClH/c11-9-5-1-4-8-7(9)3-2-6-10(8)12;/h1,4-5,10H,2-3,6,12H2;1H/t10-;/m1./s1
• InChI Key： ROFGJRAIZDETPN-HNCPQSOCSA-N
• SMILES： ClC1=CC=CC2=C1CCC[C@H]2N.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

(1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride

(1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-84-3)

(1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-84-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a substituted tetrahydronaphthalene derivative, characterized by its unique stereochemistry and functional groups. The presence of the chloro substituent and the amine group imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride consists of a tetrahydronaphthalene ring system with a chlorine atom at the 5-position and an amine group at the 1-position. The (1R) configuration indicates the specific stereochemistry at the chiral center, which is crucial for its biological activity. This compound is synthesized through a series of well-defined chemical reactions, including substitution and reduction steps, to achieve the desired stereochemical configuration.

In recent years, there has been a growing interest in the use of chiral compounds in drug development due to their potential to enhance therapeutic efficacy and reduce side effects. (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has been studied for its potential as a lead compound in the development of new drugs targeting various diseases. Its unique structure allows it to interact with specific biological targets, such as receptors and enzymes, with high selectivity and affinity.

One of the key areas of research involving (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride is its application in the treatment of neurological disorders. Studies have shown that this compound can modulate certain neurotransmitter systems in the brain, potentially offering therapeutic benefits for conditions such as depression and anxiety. The amine group in the molecule plays a crucial role in these interactions by facilitating binding to neurotransmitter receptors.

Beyond its potential in neurological applications, (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and other mediators of inflammation. This property makes it a promising candidate for the development of new anti-inflammatory drugs that could be used to treat conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its hydrochloride salt form enhances its solubility and bioavailability, making it suitable for oral administration. Additionally, the compound's stability under physiological conditions ensures that it remains active in the body for an extended period.

In preclinical studies involving animal models, (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has demonstrated promising results in terms of safety and efficacy. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of (1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride involves several steps that require precise control over reaction conditions to ensure the correct stereochemical configuration. Common synthetic routes include asymmetric synthesis using chiral catalysts or resolving agents to achieve enantiomeric purity. The choice of synthetic method depends on factors such as yield, cost-effectiveness, and scalability for industrial production.

In conclusion,(1R)-5-Chloro-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS No. 2055848-84-3) is a versatile chiral compound with significant potential in pharmaceutical research and drug development. Its unique chemical structure and biological properties make it an attractive candidate for various therapeutic applications. Ongoing research continues to explore its full range of activities and optimize its use in clinical settings.